N-methyl-2-oxo-2-(2,2,4,6-tetramethyl-1,2-dihydroquinolin-8-yl)acetamide

• IUPAC Name: N-methyl-2-oxo-2-(2,2,4,6-tetramethyl-1H-quinolin-8-yl)acetamide
• InChI: InChI=1S/C16H20N2O2/c1-9-6-11-10(2)8-16(3,4)18-13(11)12(7-9)14(19)15(20)17-5/h6-8,18H,1-5H3,(H,17,20)
• InChI Key: GVSYBQSBGNEYNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1)C(=O)C(=O)NC)NC(C=C2C)(C)C
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

N-methyl-2-oxo-2-(2,2,4,6-tetramethyl-1,2-dihydroquinolin-8-yl)acetamide is a useful research compound. Its molecular formula is C16H20N2O2 and its molecular weight is 272.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-methyl-2-oxo-2-(2,2,4,6-tetramethyl-1,2-dihydroquinolin-8-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-methyl-2-oxo-2-(2,2,4,6-tetramethyl-1,2-dihydroquinolin-8-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Characterization: One study involved the synthesis of a compound related to N-methyl-2-oxo-2-(2,2,4,6-tetramethyl-1,2-dihydroquinolin-8-yl)acetamide, which was characterized using various spectroscopic methods. This type of research is foundational in understanding the properties and potential applications of these compounds (Durgadas, Mukkanti, & Pal, 2013).

• Hemostatic Activity: Another study focused on the synthesis of acetamides similar to the compound and discovered their hemostatic activity in vitro, suggesting potential applications in blood coagulation (Zubkov et al., 2010).

• Analgesic and Anti-inflammatory Activities: A research on quinazolinyl acetamides, which are structurally related to the compound, showed significant analgesic and anti-inflammatory activities. This indicates potential therapeutic applications for these compounds (Alagarsamy et al., 2015).

• Antiproliferative Activities: The synthesis and evaluation of certain N-acylacetamide derivatives, structurally akin to the compound , showed antiproliferative activities against various human cancer cell lines, hinting at possible applications in cancer treatment (Chen et al., 2013).

• PET Imaging Studies: Research on derivatives of the compound has been conducted in the context of positron emission tomography (PET) imaging, particularly in studying translocator protein expression in infarcted rat brains. This suggests potential applications in neurological imaging and diagnostics (Yui et al., 2010).

• VEGFR-2 Inhibition and Anticancer Activity: Certain derivatives of the compound have shown anticancer activity through VEGFR-2-TK inhibition, pointing to potential applications in cancer therapy (Hassan et al., 2021).